Cas no 325988-15-6 (N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 325988-15-6
• MF: C₁₂H₁₃N₃O₃S₂
• MW: 311.37991976738
• CID: 5920316
• PubChem ID: 2330357
• Update Time: 2025-06-10

N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(tert-butyl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-(1,1-dimethylethyl)-2-thiazolyl]-5-nitro-
• SR-01000005132
• Z29952893
• F0193-0334
• Oprea1_406667
• TCMDC-143517
• AKOS003627493
• N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• SR-01000005132-1
• CHEMBL3431341
• 325988-15-6

• Inchi： 1S/C12H13N3O3S2/c1-12(2,3)8-6-19-11(13-8)14-10(16)7-4-5-9(20-7)15(17)18/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： WXROOWUBLQLPCC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C(C)(C)C)=CS2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 311.03983363g/mol
• Monoisotopic Mass: 311.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide

N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide: A Comprehensive Overview

The compound N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No. 325988-15-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a thiazole ring and a thiophene moiety, both of which are heterocyclic aromatic systems known for their stability and reactivity. The presence of the tert-butyl group and the nitro substituent further enhances its chemical properties, making it a versatile building block for advanced materials and functional molecules.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers and functional coatings. Its ability to undergo various types of polymerization reactions, including radical and step-growth polymerization, has made it a valuable precursor for creating materials with tailored mechanical and electronic properties. For instance, researchers have successfully synthesized polymers based on this compound that exhibit excellent thermal stability and electrical conductivity, making them suitable for use in high-tech applications such as flexible electronics and energy storage devices.

In addition to its role in polymer chemistry, N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide has also been explored for its potential in catalysis and drug delivery systems. The thiazole ring, in particular, has been shown to act as a efficient ligand in transition metal-catalyzed reactions, enabling the synthesis of complex organic molecules with high precision. Furthermore, the nitro group provides additional functionality, allowing for the design of drug delivery systems with controlled release properties.

The synthesis of this compound typically involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the preparation of the thiazole ring through condensation reactions and the subsequent introduction of the nitro group via electrophilic substitution. The tert-butyl group is introduced to enhance the compound's solubility and stability under various reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied to ensure its safe use in industrial processes. Research indicates that it exhibits low toxicity and minimal environmental impact under standard usage conditions. This makes it an attractive option for industries seeking sustainable solutions without compromising on performance.

In conclusion, N-(4-tert-butyl-1,3-thiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No. 325988-15-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.